Cas no 1498100-68-7 (5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1498100-68-7
• MF: C₆H₄N₄O₃S
• MW: 212.185958862305
• CID: 5691038
• PubChem ID: 65198652
• Update Time: 2025-09-18

5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014532774
• 5-(4-methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1498100-68-7
• EN300-1120082
• 5-(4-methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CS-0290913
• 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C6H4N4O3S/c1-2-3(14-10-8-2)5-7-4(6(11)12)9-13-5/h1H3,(H,11,12)
• InChI Key： SQSGACIUMPXXGZ-UHFFFAOYSA-N
• SMILES： S1C(C2=NC(C(=O)O)=NO2)=C(C)N=N1

Computed Properties

• Exact Mass: 212.00041118g/mol
• Monoisotopic Mass: 212.00041118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1498100-68-7)

5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications. This compound, identified by its CAS number 1498100-68-7, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of both thiadiazole and oxadiazole moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure consists of a fused system of a thiadiazole ring and an oxadiazole ring, connected through a carboxylic acid functional group at the 3-position of the oxadiazole. The substitution of the thiadiazole ring with a methyl group at the 4-position further enhances its reactivity and binding affinity. This structural motif has been extensively explored in recent years due to its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with therapeutic potential. The combination of thiadiazole and oxadiazole in 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid has been particularly intriguing for scientists studying inflammation, infection, and cancer. These heterocycles are known for their ability to modulate multiple signaling pathways, making them promising candidates for the development of multifunctional drugs.

The pharmacological activity of this compound has been investigated in several preclinical studies. Researchers have demonstrated its potential as an anti-inflammatory agent by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with bacterial enzymes has shown promise in the development of novel antibiotics. The carboxylic acid group at the 3-position of the oxadiazole ring also provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacokinetic properties.

The synthesis of 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The thiadiazole ring is typically synthesized via cyclization reactions involving appropriate precursors such as thioamides or thioesters. Subsequent coupling with the oxadiazole moiety is achieved through condensation reactions in the presence of suitable catalysts. The final step involves functionalization at the carboxylic acid group to introduce any desired modifications.

The compound's solubility and stability are critical factors that influence its suitability for various applications. In aqueous environments, 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibits limited solubility due to its hydrophobic nature. However, solubility can be improved through salt formation or by incorporating solubilizing groups into its structure. Stability studies have shown that the compound remains stable under standard storage conditions but may degrade under extreme pH conditions or prolonged exposure to light.

The potential therapeutic applications of 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid are vast and span across multiple disease areas. In oncology research, this compound has shown promise as an inhibitor of kinases involved in tumor growth and progression. Its ability to disrupt signaling pathways such as MAPK and PI3K has made it a subject of interest for further investigation as a potential anticancer agent.

In addition to its role in cancer research, this compound has also been explored for its antimicrobial properties. Studies have demonstrated its efficacy against various bacterial strains by interfering with essential bacterial enzymes responsible for cell wall synthesis and metabolism. This makes it a promising candidate for developing new antibiotics to combat resistant bacterial infections.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. Preclinical studies using 5-(4-Methyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid have provided valuable insights into its pharmacological profile. These studies have revealed that the compound exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further research is needed to optimize dosing regimens and minimize potential side effects.

The future prospects for 5-(4-Methyl-1,2，3-thiadiazol -5 -yl)-1，2，4 -oxad iazole -3 -carbox ylic acid are promising，with ongoing research aimed at expanding its therapeutic applications。 Advances in computational chemistry and molecular modeling are being leveraged to design new derivatives with improved pharmacological properties。 Additionally， collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials。